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Compound of Interest

2-(2-Methylmorpholin-2-
Compound Name:

yl)ethanol:hydrochloride
CAS No.: 2413900-21-5

Cat. No.: B2959683

Get Quote

Technical Guide: 2-(2-Methylmorpholin-2-
yl)ethanol HCI
Executive Summary

2-(2-Methylmorpholin-2-yl)ethanol is a specialized morpholine derivative characterized by a
gquaternary carbon center at the 2-position of the morpholine ring.[1] This structural motif—
featuring both a methyl group and a hydroxyethyl side chain—creates a distinct steric and
electronic profile valuable in medicinal chemistry for modulating basicity and metabolic stability.

While the hydrochloride salt (HCI) is a common stable form for handling, public indexing often
defaults to the free base CAS number. Researchers must utilize the free base identifier for
primary searches and specify the salt form in procurement or synthesis requests.

Part 1: Chemical Identity & Core Data[2]
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The following data establishes the precise chemical identity of the compound. The
hydrochloride salt is formed by protonation of the secondary amine nitrogen (N4).

ldentification Table

Property Data

Compound Name 2-(2-Methylmorpholin-2-yl)ethanol Hydrochloride
Free Base CAS 1639482-88-4

HCI Salt CAS Not widely indexed; refer to Base CAS + HCI
IUPAC Name 2-(2-methylmorpholin-2-yl)ethanol hydrochloride
Molecular Formula C7H1sNO2[1][2] - HCI (Salt) / C7H1sNO2 (Base)
Molecular Weight 181.66 g/mol (Salt) / 145.20 g/mol (Base)
SMILES (Base) CC1(CCO)CNCCOo1

InChl Key (Base) SYKGTACJFSFPAG-UHFFFAOYSA-N

Structural Visualization

The diagram below illustrates the connectivity of the free base. The HCI salt involves the
protonation of the nitrogen atom (N4) in the ring.
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Caption: Structural connectivity showing the quaternary C2 center bearing both methyl and
ethanol groups.

Part 2: Search & Procurement Strategy

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemsrc.com/cas/1639482-88-4_2219174.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-_Methylimino_bisethanol-hydrochloride
https://www.benchchem.com/product/b2959683/docs?utm_src=pdf-body-img#2-2-methylmorpholin-2-yl-ethanol-hcl-cas-number-search
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2959683?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Finding specific salts of quaternary morpholines can be challenging due to fragmented
database indexing. Follow this protocol to locate the compound or its precursors.

Primary Search (Free Base Strategy)

Most chemical databases index the parent neutral molecule rather than every specific salt.
e Query: Search for CAS 1639482-88-4.

» Verification: Confirm the structure matches the "2-methyl-2-(2-hydroxyethyl)" pattern. Beware
of isomers like 2-(4-methylmorpholin-2-yl)ethanol (N-methyl isomer, CAS 959238-42-7),
which is chemically distinct.

Salt Specification

If the HCI salt is not explicitly listed in a catalog:

e Request Custom Salt Formation: Many vendors supply the free base and can convert it to
the HCI salt upon request.

e In-House Preparation: Purchase the free base (CAS 1639482-88-4) and treat with 1.0
equivalent of HCI in dioxane or diethyl ether to precipitate the salt.

Part 3: Synthesis & Retrosynthetic Analysis

When the specific building block is unavailable, it must be synthesized. The presence of the
guaternary center at C2 suggests a construction strategy that establishes this steric bulk early
in the pathway.

Retrosynthetic Logic

The most robust route typically involves the cyclization of a functionalized amino-diol precursor.
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Caption: General retrosynthetic pathway via N-protected intermediate to control regioselectivity.

Synthetic Protocol (General Procedure)

o Cyclization: React a suitable 2-amino-2-methyl-1,4-diol derivative (often N-benzylated to
prevent over-alkylation) with a cyclizing agent (e.g., via activation of the primary alcohol).

o Deprotection: If an N-benzyl group was used for stability, remove it via catalytic
hydrogenation (Pd/C, Hz, MeOH).

o Salt Formation: Dissolve the resulting oil (free base) in anhydrous ethanol/ether. Add 4M HCI
in dioxane dropwise at 0°C. Filter the resulting white precipitate.
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Part 4: Applications in Drug Discovery|[5]
The 2-(2-Methylmorpholin-2-yl)ethanol scaffold is a valuable "sp3-rich" building block.

» Solubility Enhancement: The morpholine oxygen and the pendant hydroxyl group reduce
lipophilicity (LogP), improving the aqueous solubility of drug candidates.

o Metabolic Stability: The quaternary methyl group at C2 blocks a common site of metabolic
oxidation (alpha to the ether oxygen), potentially extending the half-life of the parent drug.

 Linker Utility: The primary alcohol on the ethyl side chain serves as a handle for further
functionalization (e.g., conversion to a halide, mesylate, or aldehyde) to attach the
morpholine ring to larger pharmacophores.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2959683/docs#2-2-methylmorpholin-2-yl-ethanol-hcl-
cas-number-search]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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